Cas no 2229547-99-1 (methyl 5-1-(1-hydroxyethyl)cyclopropylthiophene-2-carboxylate)

• Product Name: methyl 5-1-(1-hydroxyethyl)cyclopropylthiophene-2-carboxylate
• CAS No: 2229547-99-1
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 6381870
• PubChem ID: 165684778
• Update Time: 2025-06-12

methyl 5-1-(1-hydroxyethyl)cyclopropylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-1-(1-hydroxyethyl)cyclopropylthiophene-2-carboxylate
• 2229547-99-1
• methyl 5-[1-(1-hydroxyethyl)cyclopropyl]thiophene-2-carboxylate
• EN300-1786054

• Inchi： 1S/C11H14O3S/c1-7(12)11(5-6-11)9-4-3-8(15-9)10(13)14-2/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： SFUPZTUIHJQCBN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C1(C(C)O)CC1

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 5-1-(1-hydroxyethyl)cyclopropylthiophene-2-carboxylate

Professional Introduction to Methyl 5-1-(1-Hydroxyethyl)cyclopropylthiophene-2-Carboxylate (CAS No. 2229547-99-1)

Methyl 5-1-(1-hydroxyethyl)cyclopropylthiophene-2-carboxylate, identified by its CAS number 2229547-99-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene family, which is well-known for its diverse applications in medicinal chemistry due to its unique structural and electronic properties. The presence of both cyclopropyl and hydroxyethyl substituents in its molecular structure imparts distinct chemical reactivity and functional potential, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of Methyl 5-1-(1-hydroxyethyl)cyclopropylthiophene-2-carboxylate consists of a thiophene core substituted with a cyclopropyl group at the 5-position and a carboxylate ester at the 2-position, further modified by a 1-hydroxyethyl side chain. This arrangement creates a molecule with multiple reactive sites, which can be exploited for various chemical transformations. The cyclopropyl ring, in particular, is known for its strain and rigidity, which can influence the compound's interactions with biological targets. Meanwhile, the hydroxyethyl group introduces polarity and hydrogen bonding capabilities, enhancing solubility and binding affinity in biological systems.

In recent years, there has been growing interest in thiophene derivatives as pharmacological agents due to their ability to modulate various biological pathways. The synthetic utility of Methyl 5-1-(1-hydroxyethyl)cyclopropylthiophene-2-carboxylate lies in its versatility as a building block for more complex scaffolds. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in inflammatory and metabolic diseases. For instance, studies have demonstrated its potential in inhibiting cyclooxygenase (COX) enzymes, which are key players in the prostaglandin synthesis pathway. The structural features of this compound allow for fine-tuning of binding interactions, making it a promising candidate for drug discovery efforts.

One of the most compelling aspects of Methyl 5-1-(1-hydroxyethyl)cyclopropylthiophene-2-carboxylate is its role in the development of bioactive materials. Thiophene-based polymers and nanoparticles have shown promise in applications ranging from drug delivery systems to organic electronics. The carboxylate ester moiety can facilitate conjugation with polymers or other biomolecules, while the cyclopropyl group can serve as a steric anchor to improve stability. Recent advances in thiophene chemistry have enabled the creation of conjugated polymers with tailored electronic properties, which are essential for applications in flexible electronics and photovoltaic devices.

The pharmacokinetic profile of Methyl 5-1-(1-hydroxyethyl)cyclopropylthiophene-2-carboxylate is another area of active investigation. The hydroxyethyl group can influence metabolic pathways, potentially affecting both absorption and excretion rates. Computational modeling studies have been employed to predict how modifications at this position might alter bioavailability. These insights are crucial for optimizing drug-like properties, ensuring that the compound reaches therapeutic levels efficiently while minimizing side effects. Such studies often involve molecular dynamics simulations and quantum mechanical calculations to understand intermolecular interactions at an atomic level.

Moreover, the spectroscopic properties of this compound make it useful for analytical chemistry applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide detailed structural information that aids in confirming synthesis outcomes and characterizing purity. These analytical methods are essential for ensuring consistency across batches during large-scale production. Additionally, UV-visible spectroscopy has revealed interesting electronic transitions that could be exploited in optoelectronic devices, further expanding the potential applications of thiophene derivatives.

The green chemistry implications of Methyl 5-1-(1-hydroxyethyl)cyclopropylthiophene-2-carboxylate are also noteworthy. Efforts have been made to develop synthetic routes that minimize hazardous waste and energy consumption. Catalytic methods using transition metals have been explored to facilitate key transformations more efficiently than traditional approaches. Such innovations align with broader goals within the pharmaceutical industry to adopt more sustainable practices while maintaining high yields and purity standards.

In conclusion, Methyl 5-1-(1-hydroxyethyl)cyclopropylthiophene-2-carboxylate (CAS No. 2229547-99-1) represents a fascinating compound with diverse applications spanning pharmaceuticals and advanced materials science. Its unique structural features offer opportunities for developing novel therapeutics and functional materials through innovative synthetic strategies. As research continues to uncover new possibilities enabled by thiophene chemistry, this compound will undoubtedly remain at the forefront of scientific exploration.